Cas no 2445784-48-3 (tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate)

• Product Name: tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate
• CAS No: 2445784-48-3
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• MDL: MFCD32692361
• CID: 5669362
• PubChem ID: 155821409
• Update Time: 2025-07-21

tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2445784-48-3
• EN300-26864668
• SCHEMBL22980685
• Tert-butyl 5-(azidomethyl)-1,3-dihydroisoindole-2-carboxylate
• tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate

• MDL： MFCD32692361
• Inchi： 1S/C14H18N4O2/c1-14(2,3)20-13(19)18-8-11-5-4-10(7-16-17-15)6-12(11)9-18/h4-6H,7-9H2,1-3H3
• InChI Key： QKVLBSKGFSSNSF-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(CN=[N+]=[N-])=CC=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.9Ų

Additional information on tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate

Introduction to Tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2445784-48-3)

Tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate (CAS No. 2445784-48-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both azido and ester functional groups makes it a particularly valuable building block for the development of novel therapeutic agents.

The tert-butyl moiety in the compound's name not only contributes to its stability but also facilitates its integration into more complex molecular frameworks. This feature is particularly advantageous in medicinal chemistry, where structural stability is often a critical factor in the design of drug candidates. The 5-(azidomethyl) group introduces a reactive site that can be selectively modified, enabling chemists to explore diverse chemical transformations and functionalizations.

In recent years, there has been a growing interest in isoindole derivatives due to their potential biological activities. Isoindole scaffolds are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of the isoindole core with an azido group enhances its reactivity, making it an attractive candidate for further derivatization and study.

The synthesis of Tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate involves a series of well-defined chemical steps that highlight the compound's synthetic utility. The reaction pathway typically begins with the formation of the dihydroisoindole core, followed by the introduction of the azido and ester functionalities. These steps require precise control over reaction conditions to ensure high yield and purity.

One of the most compelling aspects of this compound is its role in the development of novel drug candidates. Researchers have leveraged its reactive azido group to construct complex molecular architectures through transition-metal-catalyzed coupling reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl and heteroaryl groups onto the isoindole scaffold, generating derivatives with enhanced biological activity.

The pharmaceutical industry has shown particular interest in isoindole derivatives due to their potential therapeutic applications. Several studies have demonstrated that modifications at the 5-position of the isoindole ring can significantly influence the biological properties of these compounds. The introduction of an azido group at this position provides a strategic handle for further functionalization, allowing for the rapid exploration of new chemical space.

Recent advancements in synthetic methodologies have further expanded the utility of Tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate. For example, photoredox catalysis has been utilized to achieve selective functionalization of the azido group, enabling the synthesis of complex isoindole derivatives under mild conditions. These innovations have not only improved synthetic efficiency but also opened up new avenues for drug discovery.

The compound's versatility extends beyond its role as a synthetic intermediate. It has been employed in various biochemical assays to investigate the mechanisms of action of bioactive molecules. By serving as a precursor for more complex structures, it allows researchers to probe the relationship between molecular structure and biological activity.

In conclusion, Tert-butyl 5-(azidomethyl)-2,3-dihydro-1H-isoindole-2-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.